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Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Abstract
Kinesore is a cell-permeable small molecule that modulates the function of kinesin-1, a crucial

motor protein involved in intracellular transport and microtubule dynamics.[1][2] It acts by

inhibiting the interaction between the kinesin light chain (KLC) and cargo adaptors, such as

SKIP, which paradoxically leads to the activation of kinesin-1's role in remodeling the

microtubule network.[1][2] Proper preparation and storage of Kinesore stock solutions are

critical for obtaining reproducible and reliable experimental results. This document provides a

detailed protocol for the preparation of a Dimethyl Sulfoxide (DMSO) stock solution of

Kinesore, along with essential technical data and handling guidelines.

Technical Data Summary
For accurate and reproducible experiments, it is imperative to start with well-characterized

reagents. The key quantitative data for Kinesore are summarized in the table below.
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Property Value Source

Molecular Weight 536.17 g/mol

Chemical Formula C₂₀H₁₆Br₂N₄O₄

CAS Number 363571-83-9

Purity ≥98% (HPLC)

Solubility in DMSO Up to 100 mM (53.62 mg/mL) [3]

Appearance Solid [3]

Experimental Protocol: Preparation of a 50 mM
Kinesore DMSO Stock Solution
This protocol describes the preparation of a 50 mM stock solution of Kinesore in DMSO. This

concentration is a convenient starting point for subsequent dilutions to typical working

concentrations used in cell-based assays (e.g., 25-100 µM).[1][3][4]

Materials:

Kinesore (solid powder)

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes (e.g., 1.5 mL)

Calibrated micropipettes and sterile tips

Analytical balance

Vortex mixer

Optional: Sonicator water bath

Procedure:

Pre-handling Precautions:
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Read the Safety Data Sheet (SDS) for Kinesore and DMSO before handling.

Work in a chemical fume hood and wear appropriate Personal Protective Equipment

(PPE), including gloves, a lab coat, and safety glasses.[5]

DMSO is hygroscopic; use a fresh, unopened bottle or a properly stored anhydrous grade

to ensure maximum solubility.[3]

Calculating Required Mass:

To prepare 1 mL of a 50 mM stock solution, the required mass of Kinesore is calculated

using the following formula:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 50 mmol/L x 0.001 L x 536.17 g/mol x 1000 mg/g

Mass (mg) = 26.81 mg

Accurately weigh out approximately 26.81 mg of Kinesore powder using an analytical

balance and place it into a sterile microcentrifuge tube. Record the exact weight.

Dissolution:

Using a calibrated micropipette, add the calculated volume of DMSO to the

microcentrifuge tube containing the Kinesore powder. To ensure all the powder is wetted,

it is good practice to add about 90% of the solvent, gently mix, and then add the remaining

volume.

For the exact weight recorded, recalculate the precise volume of DMSO needed:

Volume (mL) = [Actual Mass (mg) / 536.17 ( g/mol )] / 50 (mmol/L)

Vortex the tube for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure all solid has dissolved. If precipitation persists,

gentle warming in a 37°C water bath or brief sonication can aid dissolution.[6] Ensure the

solution is clear before proceeding.
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Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes (e.g., 10-

20 µL) in sterile, clearly labeled microcentrifuge tubes. This practice minimizes

contamination and degradation from repeated freeze-thaw cycles.[3][7]

Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-term

storage (up to 2 years).[3]

Preparation of Working Solutions:

For cell culture experiments, the final concentration of DMSO should be kept low, typically

below 0.5%, to avoid solvent-induced cytotoxicity.[7] A negative control using the same final

concentration of DMSO should always be included in experiments.[7][8]

To prepare a 50 µM working solution from a 50 mM stock, a 1:1000 dilution is required. For

example, add 1 µL of the 50 mM stock solution to 999 µL of cell culture medium.
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Kinesore Stock Solution Workflow
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Caption: Workflow for preparing Kinesore DMSO stock solution.
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Simplified Kinesin-1 Activation and Kinesore Action
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Caption: Kinesore's modulation of Kinesin-1 activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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